Cas no 1805428-72-1 (2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1805428-72-1
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864239
• Update Time: 2025-05-25

2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-6-5(8(10)11)4(3-13)2-12-7(6)9/h2-3,8H,1H3
• InChI Key： WFAPWWDHZPOLMQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C(C=O)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805428-72-1)

2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805428-72-1) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a difluoromethyl group, and a methoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The growing interest in pyridine derivatives like 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde stems from their versatility in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Additionally, its carboxaldehyde functional group offers reactivity for further derivatization, making it a key building block in organic synthesis.

From an industrial perspective, the compound's stability and compatibility with various reaction conditions have positioned it as a preferred choice for high-value chemical manufacturing. Innovations in green chemistry and sustainable synthesis methods have further amplified its relevance, as researchers seek eco-friendly pathways to produce such intermediates. This aligns with the broader trend of reducing environmental impact in chemical production.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde, ensuring high purity and consistency for research applications. The compound's CAS No. 1805428-72-1 serves as a critical identifier in regulatory and commercial databases, facilitating seamless procurement and compliance.

In the context of AI-driven drug discovery, this compound has garnered attention for its potential in virtual screening and molecular docking studies. Computational models often leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches underscores its significance in modern research.

Looking ahead, the demand for 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde is expected to rise, driven by advancements in precision medicine and agrochemical innovation. Its role in developing next-generation therapeutics and crop protection agents highlights its cross-disciplinary importance. As the scientific community continues to explore its applications, this compound remains a focal point for innovation.